3-Ethylbenzothiophene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Ethylbenzothiophene is an organic compound belonging to the class of benzothiophenes, which are sulfur-containing heterocycles. This compound is characterized by a benzene ring fused to a thiophene ring with an ethyl group attached to the third carbon of the thiophene ring. Benzothiophenes are known for their diverse applications in medicinal chemistry, materials science, and organic synthesis.
Properties
CAS No. |
31283-14-4 |
|---|---|
Molecular Formula |
C10H10S |
Molecular Weight |
162.25 g/mol |
IUPAC Name |
3-ethyl-1-benzothiophene |
InChI |
InChI=1S/C10H10S/c1-2-8-7-11-10-6-4-3-5-9(8)10/h3-7H,2H2,1H3 |
InChI Key |
HLUNIRWBGNBJOO-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CSC2=CC=CC=C21 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-ethylbenzothiophene can be achieved through various methods. One common approach involves the reaction of 3-bromobenzothiophene with ethyl magnesium bromide (Grignard reagent) under anhydrous conditions. The reaction proceeds via nucleophilic substitution, resulting in the formation of 3-ethylbenzothiophene.
Industrial Production Methods: Industrial production of 3-ethylbenzothiophene often involves catalytic processes. One such method includes the use of palladium-catalyzed cross-coupling reactions, where 3-bromobenzothiophene is reacted with ethylboronic acid in the presence of a pall
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
